Cas no 2138517-38-9 (1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine)
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine
- EN300-1112754
- 2138517-38-9
-
- Inchi: 1S/C10H19N3O/c1-5-14-10(3,4)7-13-6-9(11)8(2)12-13/h6H,5,7,11H2,1-4H3
- InChI Key: JSSURQXQHZJFLJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C)(C)CN1C=C(C(C)=N1)N
Computed Properties
- Exact Mass: 197.152812238g/mol
- Monoisotopic Mass: 197.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.1Ų
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1112754-0.05g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1112754-0.1g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1112754-0.25g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1112754-0.5g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1112754-1.0g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 1g |
$1414.0 | 2023-05-27 | ||
| Enamine | EN300-1112754-2.5g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1112754-5.0g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 5g |
$4102.0 | 2023-05-27 | ||
| Enamine | EN300-1112754-10.0g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 10g |
$6082.0 | 2023-05-27 | ||
| Enamine | EN300-1112754-1g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1112754-5g |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine |
2138517-38-9 | 95% | 5g |
$3273.0 | 2023-10-27 |
1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine
Recent Advances in the Study of 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine (CAS: 2138517-38-9)
The compound 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine (CAS: 2138517-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and ethoxy-methylpropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is particularly significant for large-scale pharmaceutical manufacturing, where cost-effectiveness and reproducibility are critical.
Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its ability to selectively target GABAA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Preliminary data from animal models indicate a favorable safety profile, with minimal off-target effects, making it a promising candidate for further clinical development.
Another noteworthy finding comes from a recent collaborative study between academic and industry researchers, which explored the compound's anti-inflammatory properties. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), highlight its efficacy in inhibiting key inflammatory pathways, particularly those involving NF-κB signaling. This opens up new possibilities for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetics and pharmacodynamics. Ongoing research aims to address these gaps, with a particular focus on optimizing its bioavailability and metabolic stability. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of derivatives with enhanced therapeutic profiles.
In conclusion, 1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research and development efforts are expected to further unlock its applications, paving the way for novel treatments in neurology and immunology. The integration of synthetic chemistry, pharmacology, and computational biology will be crucial in advancing this compound toward clinical trials and eventual commercialization.
2138517-38-9 (1-(2-ethoxy-2-methylpropyl)-3-methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)